Cas no 56409-44-0 (5-ethylthio-3-hydroxy-1,2,4-thiadiazole)

• Product Name: 5-ethylthio-3-hydroxy-1,2,4-thiadiazole
• CAS No: 56409-44-0
• MF: C₄H₆N₂OS₂
• MW: 162.233237743378
• CID: 945318
• PubChem ID: 2761288
• Update Time: 2025-04-19

5-ethylthio-3-hydroxy-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-ethylthio-3-hydroxy-1,2,4-thiadiazole
• 5-ethylsulfanyl-1,2,4-thiadiazol-3-one
• 3-Hydroxy-5-ethylthio-1,2,4-thiadiazol
• 3-hydroxy-5-ethylthio-1,2,4-thiadiazole
• AKOS006273131
• BBAGRZXUUFLZGT-UHFFFAOYSA-N
• 5-(Ethylthio)-1,2,4-thiadiazol-3-ol
• 56409-44-0
• SCHEMBL11605118
• MFCD00846948
• DTXSID40375683

• MDL： MFCD00846948
• Inchi： 1S/C4H6N2OS2/c1-2-8-4-5-3(7)6-9-4/h2H2,1H3,(H,6,7)
• InChI Key： BBAGRZXUUFLZGT-UHFFFAOYSA-N
• SMILES： S(C1=NC(NS1)=O)CC

Computed Properties

• Exact Mass: 161.99200
• Monoisotopic Mass: 161.99215517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• PSA: 99.55000
• LogP: 1.35570